Cas no 784139-96-4 ((1R)-7-methyl-1,2,3,4-tetrahydronaphthalen-1-amine)

• Product Name: (1R)-7-methyl-1,2,3,4-tetrahydronaphthalen-1-amine
• CAS No: 784139-96-4
• MF: C₁₁H₁₅N
• MW: 161.243502855301
• MDL: MFCD07373973
• CID: 4935282
• PubChem ID: 28294340
• Update Time: 2025-10-29

(1R)-7-methyl-1,2,3,4-tetrahydronaphthalen-1-amine Chemical and Physical Properties

Names and Identifiers

• (R)-7-METHYL-1,2,3,4-TETRAHYDRONAPHTHALEN-1-AMINE
• (1R)-7-METHYL-1,2,3,4-TETRAHYDRONAPHTHYLAMINE
• AB38434
• (1R)-7-Methyl-1,2,3,4-tetrahydronaphtylamine
• (1R)-7-METHYL-1,2,3,4-TETRAHYDRONAPHTHALEN-1-AMINE
• (1R)-7-methyl-1,2,3,4-tetrahydronaphthalen-1-amine

• MDL： MFCD07373973
• Inchi： 1S/C11H15N/c1-8-5-6-9-3-2-4-11(12)10(9)7-8/h5-7,11H,2-4,12H2,1H3/t11-/m1/s1
• InChI Key： BYRCTECSUWUSJF-LLVKDONJSA-N
• SMILES： N[C@H]1C2C=C(C)C=CC=2CCC1

Computed Properties

• Exact Mass: 161.12
• Monoisotopic Mass: 161.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on (1R)-7-methyl-1,2,3,4-tetrahydronaphthalen-1-amine

Introduction to (1R)-7-methyl-1,2,3,4-tetrahydronaphthalen-1-amine (CAS No. 784139-96-4)

(1R)-7-methyl-1,2,3,4-tetrahydronaphthalen-1-amine, also known by its CAS registry number 784139-96-4, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the family of tetrahydronaphthalene derivatives and exhibits unique structural and functional properties that make it a valuable component in modern chemical synthesis. The molecule's chiral center at the 1-position, denoted by the (R) configuration, plays a critical role in its stereochemical behavior and reactivity.

The structure of (1R)-7-methyl-tetrahydronaphthalenamine consists of a tetrahydronaphthalene ring system with a methyl group at the 7-position and an amine functional group at the 1-position. This arrangement provides the compound with both aromatic and aliphatic characteristics, making it suitable for a wide range of applications. Recent studies have highlighted its potential in drug discovery, where its unique pharmacokinetic properties are being explored for therapeutic interventions.

One of the most significant advancements in the study of this compound involves its role in asymmetric synthesis. Researchers have demonstrated that (1R)-7-methyl-tetrahydronaphthalenamine can serve as an efficient chiral ligand in catalytic reactions, enabling the selective formation of enantiomerically enriched products. This breakthrough has opened new avenues for the development of enantioselective catalysts in organic synthesis.

In addition to its catalytic applications, this compound has shown promise in materials science. Its ability to form stable coordination complexes with transition metals has led to its use in the synthesis of novel materials with tailored electronic and magnetic properties. For instance, recent research has focused on its application in creating metal-organic frameworks (MOFs) that exhibit exceptional gas adsorption capabilities.

The synthesis of (1R)-7-methyl-tetrahydronaphthalenamine has also undergone significant improvements. Traditional methods involving multi-step reactions have been replaced by more efficient protocols that leverage modern catalytic systems. These advancements have not only enhanced the yield and purity of the compound but also reduced the environmental footprint associated with its production.

From a toxicological perspective, studies on CAS No. 784139-96-4 have revealed that it exhibits low acute toxicity under standard testing conditions. However, long-term exposure studies are still required to fully understand its safety profile. Regulatory agencies are closely monitoring these findings to ensure that industrial applications remain compliant with safety standards.

In conclusion, (1R)-7-methyl-tetrahydronaphthalenamine (CAS No. 784139-96-4) stands as a testament to the ongoing progress in chemical research and development. Its diverse applications across multiple disciplines underscore its importance as a key building block in modern chemistry. As research continues to uncover new facets of this compound's potential, it is poised to play an even more prominent role in future scientific endeavors.